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molecular formula C12H16O3 B8286215 4-(1-Methoxy-1-methyl-ethyl)-benzoic acid methyl ester

4-(1-Methoxy-1-methyl-ethyl)-benzoic acid methyl ester

Cat. No. B8286215
M. Wt: 208.25 g/mol
InChI Key: PVZBSPRBBLXEEY-UHFFFAOYSA-N
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Patent
US06605626B2

Procedure details

To a solution of methyl 4-(1-hydroxy-1-methylethyl)benzoate (340 mg, 1.75 mmol) in methanol (20 mL) was added p-toluenesulfonic acid (70 mg, 0.37 mmol). The mixture was refluxed for 48 h, concentrated in vacuo, and the residue chromatographed (silica gel, 10% ethyl acetate/90%hexanes to 30% ethyl acetate/70% hexanes) to give 118 mg (32%) of the title compound.
Name
methyl 4-(1-hydroxy-1-methylethyl)benzoate
Quantity
340 mg
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
70 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
32%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]([C:5]1[CH:14]=[CH:13][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:7][CH:6]=1)([CH3:4])[CH3:3].[C:15]1(C)C=CC(S(O)(=O)=O)=CC=1>CO>[CH3:15][O:1][C:2]([C:5]1[CH:14]=[CH:13][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:7][CH:6]=1)([CH3:3])[CH3:4]

Inputs

Step One
Name
methyl 4-(1-hydroxy-1-methylethyl)benzoate
Quantity
340 mg
Type
reactant
Smiles
OC(C)(C)C1=CC=C(C(=O)OC)C=C1
Name
p-toluenesulfonic acid
Quantity
70 mg
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 48 h
Duration
48 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue chromatographed (silica gel, 10% ethyl acetate/90%hexanes to 30% ethyl acetate/70% hexanes)

Outcomes

Product
Name
title compound
Type
product
Smiles
COC(C)(C)C1=CC=C(C(=O)OC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 118 mg
YIELD: PERCENTYIELD 32%
YIELD: CALCULATEDPERCENTYIELD 153.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.